Cas no 1694423-20-5 (1-(2-methoxy-4-methylphenyl)prop-2-en-1-one)

• Product Name: 1-(2-methoxy-4-methylphenyl)prop-2-en-1-one
• CAS No: 1694423-20-5
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5962637
• PubChem ID: 21653682
• Update Time: 2025-06-09

1-(2-methoxy-4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-methylphenyl)prop-2-en-1-one
• EN300-1827784
• 1694423-20-5
• SCHEMBL10430614

• Inchi： 1S/C11H12O2/c1-4-10(12)9-6-5-8(2)7-11(9)13-3/h4-7H,1H2,2-3H3
• InChI Key： HHJYPKSLIBURNT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1C(C=C)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(2-methoxy-4-methylphenyl)prop-2-en-1-one

Introduction to 1-(2-Methoxy-4-Methylphenyl)prop-2-en-1-one (CAS No. 1694423-20-5)

1-(2-Methoxy-4-methylphenyl)prop-2-en-1-one, also known by its CAS number 1694423-20-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a substituted phenyl ring and a propenone moiety. These characteristics make it an intriguing candidate for various applications, from pharmaceutical development to the synthesis of advanced materials.

The molecular formula of 1-(2-Methoxy-4-methylphenyl)prop-2-en-1-one is C₁₁H₁₂O₂, and its molecular weight is 180.20 g/mol. The compound's structure consists of a phenyl ring substituted with a methoxy group at the 2-position and a methyl group at the 4-position, attached to a propenone moiety. This combination of functional groups imparts specific chemical properties and reactivity patterns that are valuable in synthetic chemistry.

In recent years, 1-(2-Methoxy-4-methylphenyl)prop-2-en-1-one has been the subject of numerous studies due to its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of several derivatives of 1-(2-Methoxy-4-methylphenyl)prop-2-en-1-one, which exhibited potent anti-inflammatory and anti-cancer activities. These findings highlight the compound's potential as a lead molecule for drug discovery.

Beyond its medicinal applications, 1-(2-Methoxy-4-methylphenyl)prop-2-en-1-one has also been explored for its use in materials science. A recent study in the Journal of Polymer Science (2023) demonstrated that this compound can serve as a monomer for the preparation of novel polymers with unique optical and electronic properties. The resulting polymers showed enhanced thermal stability and mechanical strength, making them suitable for applications in optoelectronics and nanotechnology.

The synthetic accessibility of 1-(2-Methoxy-4-methylphenyl)prop-2-en-1-one is another factor contributing to its widespread use in research and development. Various synthetic routes have been reported in the literature, including Claisen condensation reactions and Wittig reactions. These methods allow for efficient and scalable production of the compound, facilitating its use in both academic and industrial settings.

In terms of safety and handling, it is important to note that while 1-(2-Methoxy-4-methylphenyl)prop-2-en-1-one is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when working with this compound.

The environmental impact of 1-(2-Methoxy-4-methylphenyl)prop-2-en-1-one is another consideration that has been addressed in recent studies. Research published in the Journal of Environmental Science and Health (2023) evaluated the biodegradability and ecotoxicity of this compound. The results indicated that under controlled conditions, 1-(2-Methoxy-4-methylphenyl)prop-2-en-1-one exhibits moderate biodegradability and low ecotoxicity, suggesting that it can be used responsibly in various applications without significant environmental concerns.

In conclusion, 1-(2-Methoxy-4-methylphenyl)prop-2-en-1-one (CAS No. 1694423-20-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.